Cas no 327601-97-8 (alpha-Terthienylmetha)

alpha-Terthienylmetha Properties

Names and Identifiers

• alpha-Terthienylmetha
• 2,4,6-Trihydroxy-5-{(1R)-1-[(1aS,3aS,4S,7R,7aR,7bS)-7-hydroxy-1,1 ,3a,7-tetramethyldecahydro-1H-cyclopropa[a]naphthalen-4-yl]-3-met hylbutyl}isophthalaldehyde
• Macrocarpal L
• [ "" ]
• 5-[(1R)-1-[(1aS,3aS,4S,7R,7aR,7bS)-7-hydroxy-1,1,3a,7-tetramethyl-1a,2,3,4,5,6,7a,7b-octahydrocyclopropa[a]naphthalen-4-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• 327601-97-8
• SCHEMBL2885673
• CHEMBL3937802
• AKOS032948195
• 5-[(1R)-1-[(1aS,3aS,4S,7R,7aR,7bS)-Decahydro-7-hydroxy-1,1,3a,7-tetramethyl-1H-cyclopropa[a]naphthalen-4-yl]-3-methylbutyl]-2,4,6-trihydroxy-1,3-benzenedicarboxaldehyde; (+)-Macrocarpal L
• +Expand

• InChIKey： HWFSHYBHNVCQPE-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H40O6/c1-14(2)11-15(20-23(32)16(12-29)22(31)17(13-30)24(20)33)18-8-10-28(6,34)25-21-19(26(21,3)4)7-9-27(18,25)5/h12-15,18-19,21,25,31-34H,7-11H2,1-6H3/t15-,18+,19+,21+,25-,27+,28-/m1/s1
• SMILES： CC(C)CC(C1CCC(C2C1(CCC3C2C3(C)C)C)(C)O)C4=C(C(=C(C(=C4O)C=O)O)C=O)O

Computed Properties

• Exact Mass: 472.28200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 472.282
• Heavy Atom Count: 34
• Complexity: 774
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 115A^2

Experimental Properties

• LogP: 5.40760
• PSA: 115.06000
• Color/Form: Yellow powder